Isopropyl 1-(difluoromethyl)-3-oxocyclobutanecarboxylate

• Molecular Formula: C9H12F2O3
• Molecular Weight: 206.19 g/mol
• IUPAC Name: propan-2-yl 1-(difluoromethyl)-3-oxocyclobutane-1-carboxylate
• InChI: InChI=1S/C9H12F2O3/c1-5(2)14-8(13)9(7(10)11)3-6(12)4-9/h5,7H,3-4H2,1-2H3
• InChI Key: STOWMFDOZUOAKE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1(CC(=O)C1)C(F)F

Description

Isopropyl 1-(difluoromethyl)-3-oxocyclobutanecarboxylate is a useful research compound. Its molecular formula is C9H12F2O3 and its molecular weight is 206.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of Intermediate 304B (300 mg, 1.189 mmol) was added a conc. aq. solution of HCl (0.457 mL, 5.94 mmol) and the reaction mass was stirred at RT for 48 h. The reaction was quenched with water and extracted with DCM (2×25 mL). The organic layer was washed with water, a 10% aq. solution of NaHCO3, dried over Na2SO4, filtered and the filtrate concentrated. The crude product was purified by silica gel chromatography (4 g REDISEP® column, eluting with 25% ethyl acetate in hexanes). Fractions containing the product were combined and evaporated to afford Intermediate 304C as a pale yellow liquid (150 mg, 61%). 1H NMR (400 MHz, chloroform-d) δ ppm 6.40 (s, 1H), 5.15 (s, 1H), 3.33-3.51 (m, 4H), 1.23-1.33 (m, 6H).